7-Methoxy-2-methoxymethylbenzofuran
Description
7-Methoxy-2-methoxymethylbenzofuran is a benzofuran derivative featuring a methoxy group at the 7-position and a methoxymethyl substituent at the 2-position of the benzofuran core. Benzofurans are heterocyclic compounds with a fused benzene and furan ring system, widely studied for their pharmacological and material science applications.
Properties
Molecular Formula |
C11H12O3 |
|---|---|
Molecular Weight |
192.21 g/mol |
IUPAC Name |
7-methoxy-2-(methoxymethyl)-1-benzofuran |
InChI |
InChI=1S/C11H12O3/c1-12-7-9-6-8-4-3-5-10(13-2)11(8)14-9/h3-6H,7H2,1-2H3 |
InChI Key |
VCKGHRDXSNESDX-UHFFFAOYSA-N |
Canonical SMILES |
COCC1=CC2=C(O1)C(=CC=C2)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Substituent Effects: Methoxy vs. Methoxymethyl: The methoxymethyl group (2-CH₂OCH₃) in the target compound enhances hydrophilicity compared to 2-methyl but reduces steric bulk compared to 2-phenyl .
Physicochemical Properties
- Polarity and Solubility : The methoxymethyl group in the target compound likely increases water solubility compared to 2-methyl or 2-phenyl analogs . Carboxylic acid derivatives (e.g., ) exhibit higher polarity, favoring aqueous solubility but limiting blood-brain barrier permeability.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
